N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C14H22N2O4S/c1-12-5-7-13(8-6-12)21(18,19)16(2)11-14(17)15-9-4-10-20-3/h5-8H,4,9-11H2,1-3H3,(H,15,17)
• InChI Key: QVVGJKPLYUUZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NCCCOC
• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.40 g/mol

Description

N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide, also known as DMSA, is a chemical compound that has been extensively studied for its potential use in scientific research applications. It is a sulfonamide derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide is not fully understood, but it is thought to act as a competitive inhibitor of the enzyme carbonic anhydrase. This enzyme plays a key role in the regulation of pH in the body, and inhibition of its activity by this compound may lead to changes in the biochemical and physiological processes that rely on proper pH regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity, modulation of ion channels, and alteration of membrane fluidity. These effects may have implications for a variety of biological processes, including signal transduction, cell migration, and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide in lab experiments is its ability to selectively target carbonic anhydrase, making it a valuable tool for investigating the role of this enzyme in biological processes. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide, including investigation of its potential therapeutic applications in cancer and other diseases, further elucidation of its mechanism of action, and development of new derivatives with improved selectivity and efficacy. Additionally, this compound may have applications in the development of new diagnostic tools and imaging agents for use in medical imaging and other fields.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide involves the reaction of 2,5-dimethylaniline with p-toluenesulfonyl chloride to form the corresponding sulfonamide. This intermediate is then reacted with N-methyl-4-methylbenzenesulfonamide and acetic anhydride to form the final product, this compound.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide has been used in a variety of scientific research applications, including as a probe for studying protein-ligand interactions, as a tool for investigating the structure and function of membrane proteins, and as a potential therapeutic agent for the treatment of cancer and other diseases.